Cas no 2138205-82-8 (2-formylthiophene-3-sulfonyl chloride)

• Product Name: 2-formylthiophene-3-sulfonyl chloride
• CAS No: 2138205-82-8
• MF: C₅H₃ClO₃S₂
• MW: 210.658518075943
• CID: 4640897
• Update Time: 2025-08-05

2-formylthiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-formylthiophene-3-sulfonyl chloride

• Inchi： 1S/C5H3ClO3S2/c6-11(8,9)5-1-2-10-4(5)3-7/h1-3H
• InChI Key： IUVOFBIHFFUPFJ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=CC=1S(Cl)(=O)=O

Additional information on 2-formylthiophene-3-sulfonyl chloride

Introduction to 2-formylthiophene-3-sulfonyl chloride (CAS No. 2138205-82-8)

2-formylthiophene-3-sulfonyl chloride, identified by the chemical identifier CAS No. 2138205-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and advanced material synthesis. The unique structural features of 2-formylthiophene-3-sulfonyl chloride, including the presence of both a formyl group and a sulfonyl chloride moiety, make it a versatile intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds.

The formylthiophene core of this molecule contributes to its reactivity, enabling participation in various chemical transformations such as condensation reactions, nucleophilic additions, and cyclization processes. These reactions are fundamental in constructing more complex molecular architectures, which are often required for the design of novel therapeutic agents. The sulfonyl chloride functional group further enhances the compound's utility by facilitating the introduction of sulfonamide derivatives, a common pharmacophore in drug discovery.

In recent years, there has been a growing interest in thiophene-based compounds due to their demonstrated biological activity and potential therapeutic benefits. For instance, derivatives of thiophene have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-formylthiophene-3-sulfonyl chloride (CAS No. 2138205-82-8) serves as a critical building block in synthesizing these bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved pharmacokinetic profiles and enhanced target specificity.

One of the most compelling aspects of 2-formylthiophene-3-sulfonyl chloride is its role in constructing complex heterocyclic frameworks. Heterocycles are integral to many biologically active compounds, and the ability to efficiently incorporate them into drug candidates is highly valued. The compound's structure allows for facile modifications at multiple positions, enabling chemists to tailor molecular properties such as solubility, metabolic stability, and binding affinity. This flexibility has made it a preferred choice for medicinal chemists working on next-generation therapeutics.

Moreover, the application of 2-formylthiophene-3-sulfonyl chloride extends beyond pharmaceuticals into the realm of advanced materials. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors, conductive polymers, and optoelectronic devices. The formyl group provides a site for further functionalization, allowing for the creation of materials with tailored electronic characteristics. This dual utility as both a pharmaceutical intermediate and a material precursor underscores the compound's broad industrial relevance.

The synthesis of 2-formylthiophene-3-sulfonyl chloride (CAS No. 2138205-82-8) typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to construct the desired molecular framework efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. The precision required in its synthesis underscores the sophistication of contemporary chemical research.

Recent studies have demonstrated the compound's utility in developing inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. By serving as a precursor to sulfonamide-based inhibitors, 2-formylthiophene-3-sulfonyl chloride has contributed to advancements in structure-based drug design. Computational modeling techniques have been used to predict how modifications at different positions of its structure can enhance binding interactions with biological targets.

The versatility of 2-formylthiophene-3-sulfonyl chloride (CAS No. 2138205-82-8) is further exemplified by its use in polymer chemistry. Functionalized thiophenes can be incorporated into polymer backbones to create materials with unique properties such as enhanced flexibility or thermal stability. These polymers find applications in coatings, adhesives, and specialty films where precise control over molecular architecture is essential.

In conclusion, 2-formylthiophene-3-sulfonyl chloride, with its CAS number 2138205-82-8, represents a cornerstone compound in modern synthetic chemistry. Its dual functionality as a pharmaceutical intermediate and material precursor underscores its broad applicability across multiple scientific disciplines. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of innovation in both drug discovery and advanced materials science.